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An In-depth Guide to the Molecular Weight of Copper(II) Formate Tetrahydrate

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed calculation and breakdown of the molecular weight for

copper(II) formate tetrahydrate. Accurate molecular weight determination is a fundamental

necessity in chemical synthesis, quantitative analysis, and formulation development.

Chemical Formula Determination
Copper(II) formate tetrahydrate is an ionic compound consisting of a copper cation with a +2

charge (cupric), two formate anions (HCOO⁻), and four molecules of water of hydration. The

chemical formula is therefore represented as:

Cu(HCOO)₂·4H₂O

This formula indicates that each formula unit contains one copper atom, two carbon atoms, ten

hydrogen atoms, and eight oxygen atoms.[1][2][3]

Calculation of Molecular Weight
The molecular weight (MW) is the sum of the atomic weights of all atoms in the chemical

formula. The calculation is based on the standard atomic weights of the constituent elements.

[4][5]
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The contribution of each element to the total molecular weight is detailed below:

Copper (Cu): 1 atom × 63.546 amu = 63.546 amu[6][7][8]

Carbon (C): 2 atoms × 12.011 amu = 24.022 amu

Hydrogen (H): 10 atoms × 1.008 amu = 10.080 amu[9][10]

Oxygen (O): 8 atoms × 15.999 amu = 127.992 amu[11][12][13]

Total Molecular Weight = 63.546 + 24.022 + 10.080 + 127.992 = 225.64 g/mol

The calculated molecular weight is approximately 225.64 g/mol .[1][2][3]

Data Presentation
The quantitative data used for the molecular weight calculation is summarized in the table

below for clarity and easy reference.

Element Symbol Quantity
Standard
Atomic Weight
(amu)

Total Mass
Contribution
(amu)

Copper Cu 1 63.546[6][14] 63.546

Carbon C 2 12.011[15] 24.022

Hydrogen H 10 1.008[16][17] 10.080

Oxygen O 8 15.999[13][18] 127.992

Total 225.64

Methodologies and Visualizations
The determination of molecular weight for a specific chemical compound like copper(II) formate

tetrahydrate is a theoretical calculation based on established standard atomic weights.

Therefore, experimental protocols for its determination are not applicable in this context.
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Similarly, the calculation of molecular weight is a direct summation of atomic masses and does

not involve signaling pathways or complex experimental workflows that would necessitate

visualization with Graphviz. The logical relationship is a simple hierarchy, as illustrated below.

Constituent Elements

Molecular Weight
(225.64 g/mol)

Mass from Copper
(63.546)

Mass from Carbon
(24.022)

Mass from Hydrogen
(10.080)

Mass from Oxygen
(127.992)

1 x Cu (63.546) 2 x C (12.011) 10 x H (1.008) 8 x O (15.999)

Click to download full resolution via product page

Caption: Hierarchical calculation of molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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